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Compound of Interest

Compound Name: Valtrate hydrine B4

Cat. No.: B2825255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Valtrate hydrine B4 stock solutions to ensure stability and experimental consistency.

Introduction
Valtrate hydrine B4 is a natural compound found in Valeriana jatamansi with reported

antifungal activities.[1][2][3] Proper preparation and storage of stock solutions are critical for

maintaining its biological activity and obtaining reliable experimental results. This document

outlines the recommended procedures for handling Valtrate hydrine B4 in a laboratory setting.

Physicochemical Properties
Property Value Source

CAS Number 18296-48-5 [4][5]

Molecular Formula C27H40O10

Molecular Weight 524.6 g/mol

Appearance Powder

Purity >95% to ≥98% (HPLC)
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Solubility
Valtrate hydrine B4 is soluble in a range of organic solvents. Solubility data from various

suppliers is summarized below. It is recommended to test solubility at the desired

concentration.

Solvent Solubility Notes Source

DMSO
1 mg/mL (1.91 mM). Requires

sonication and warming.

Methanol Soluble

Ethyl Acetate Soluble

Chloroform Soluble

Dichloromethane Soluble

Acetone Soluble

For higher concentrations, warming the solution at 37°C and using an ultrasonic bath is

recommended to aid dissolution.

Stock Solution Preparation Protocol
This protocol details the steps for preparing a Valtrate hydrine B4 stock solution.

Materials:

Valtrate hydrine B4 powder

Appropriate solvent (e.g., DMSO)

Sterile, amber glass vials or polypropylene tubes

Calibrated balance

Vortex mixer
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Ultrasonic bath

Warming device (e.g., water bath at 37°C)

Procedure:

Pre-weighing: Allow the Valtrate hydrine B4 powder vial to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Valtrate hydrine B4 powder in a sterile

tube.

Solvent Addition: Add the calculated volume of the chosen solvent to achieve the desired

stock concentration. For example, to prepare a 10 mM stock solution in DMSO, add 190.6 µL

of DMSO to 1 mg of Valtrate hydrine B4 (assuming a molecular weight of 524.6 g/mol ).

Dissolution:

Vortex the solution thoroughly.

If the compound does not fully dissolve, warm the tube to 37°C.

Place the tube in an ultrasonic bath for a short period to facilitate dissolution.

Visually inspect the solution to ensure complete dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into single-use volumes in sterile, tightly sealed vials.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage and Stability
Proper storage is crucial for maintaining the integrity of the Valtrate hydrine B4 stock solution.
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Condition Storage Period Recommendations Source

Powder Up to 3 years Store at -20°C.

In Solvent (-80°C) Up to 6 months

Store in sealed

containers, protected

from moisture and

light.

In Solvent (-20°C) Up to 1 month

Store in sealed

containers, protected

from moisture and

light.

General Storage Recommendations:

Store stock solutions in a dry and well-ventilated place.

Protect from light by using amber vials or by wrapping tubes in foil.

Ensure containers are tightly sealed to prevent evaporation and contamination.

Safety and Handling Precautions
Personal Protective Equipment (PPE):

Wear appropriate personal protective equipment, including a lab coat, safety glasses, and

gloves.

Handling:

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Avoid the formation of dust and aerosols.

Ensure adequate ventilation when handling the compound.

For research use only. Not for therapeutic use in humans.
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Disposal:

Dispose of the compound and its container in accordance with local regulations.

Visual Protocols
Below are diagrams illustrating the key workflows for preparing and storing Valtrate hydrine
B4 stock solutions.
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Workflow for Valtrate Hydrine B4 Stock Solution Preparation

Preparation

Storage
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Decision Tree for Valtrate Hydrine B4 Storage

Solid Form Stock Solution

Valtrate Hydrine B4 Form

Store at -20°C Storage Temperature?

Stable for up to 3 years Store at -20°C

Short-term

Store at -80°C

Long-term

Stable for up to 1 month Stable for up to 6 months

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2825255#valtrate-hydrine-b4-stock-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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